![molecular formula C20H16N6O4 B5824013 [(2-nitrophenyl)hydrazono](phenyl)acetaldehyde (2-nitrophenyl)hydrazone](/img/structure/B5824013.png)
[(2-nitrophenyl)hydrazono](phenyl)acetaldehyde (2-nitrophenyl)hydrazone
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
[(2-nitrophenyl)hydrazono](phenyl)acetaldehyde (2-nitrophenyl)hydrazone, also known as NPH, is a chemical compound that is commonly used in scientific research. It is a yellow-orange powder that is soluble in organic solvents such as ethanol, methanol, and chloroform. NPH is widely used in the field of biochemistry and molecular biology due to its ability to react with various biological molecules.
Mechanism of Action
The mechanism of action of [(2-nitrophenyl)hydrazono](phenyl)acetaldehyde (2-nitrophenyl)hydrazone involves the formation of a hydrazone bond between the carbonyl group of the biological molecule and the hydrazine group of this compound. This reaction results in the formation of a stable adduct that can be easily detected and quantified. The reaction is highly specific and selective, which makes this compound a valuable tool in scientific research.
Biochemical and physiological effects:
This compound has no known biochemical or physiological effects on living organisms. It is a non-toxic compound that is commonly used in laboratory experiments. However, it is important to handle this compound with care as it can cause skin and eye irritation.
Advantages and Limitations for Lab Experiments
The advantages of using [(2-nitrophenyl)hydrazono](phenyl)acetaldehyde (2-nitrophenyl)hydrazone in laboratory experiments include its high specificity and selectivity, its ability to react with a wide range of biological molecules, and its ease of use. However, there are some limitations to using this compound. For example, it is sensitive to pH and temperature changes, which can affect the accuracy of the results. Additionally, the reaction between this compound and the biological molecule can be slow, which can limit the sensitivity of the assay.
Future Directions
There are several future directions for the use of [(2-nitrophenyl)hydrazono](phenyl)acetaldehyde (2-nitrophenyl)hydrazone in scientific research. One potential application is in the development of new diagnostic assays for the detection of various diseases. This compound could also be used in the development of new drugs that target specific biological molecules. Additionally, the use of this compound in proteomics research could provide new insights into the function of proteins and their interactions with other biological molecules.
Conclusion:
This compound, or this compound, is a valuable reagent that is widely used in scientific research. Its high specificity and selectivity make it a valuable tool for the detection and quantification of various biological molecules. While there are some limitations to using this compound, its versatility and ease of use make it a valuable asset to the field of biochemistry and molecular biology.
Synthesis Methods
The synthesis of [(2-nitrophenyl)hydrazono](phenyl)acetaldehyde (2-nitrophenyl)hydrazone involves the reaction of 2-nitrobenzaldehyde with phenylhydrazine in the presence of acetic acid. The reaction yields this compound as a yellow-orange powder with a melting point of 169-172°C.
Scientific Research Applications
[(2-nitrophenyl)hydrazono](phenyl)acetaldehyde (2-nitrophenyl)hydrazone is commonly used in scientific research as a reagent for the detection and quantification of various biological molecules such as amino acids, peptides, and proteins. It is also used in the analysis of nucleic acids, carbohydrates, and lipids. This compound is a versatile reagent that can be used in a wide range of applications in biochemistry and molecular biology.
Properties
IUPAC Name |
2-nitro-N-[(E)-[(2Z)-2-[(2-nitrophenyl)hydrazinylidene]-2-phenylethylidene]amino]aniline |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C20H16N6O4/c27-25(28)19-12-6-4-10-16(19)22-21-14-18(15-8-2-1-3-9-15)24-23-17-11-5-7-13-20(17)26(29)30/h1-14,22-23H/b21-14+,24-18+ |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
DBXDYRSZRDABEM-CIQFFKNSSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C(C=C1)C(=NNC2=CC=CC=C2[N+](=O)[O-])C=NNC3=CC=CC=C3[N+](=O)[O-] |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
C1=CC=C(C=C1)/C(=N/NC2=CC=CC=C2[N+](=O)[O-])/C=N/NC3=CC=CC=C3[N+](=O)[O-] |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C20H16N6O4 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
404.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.